Cas no 1106692-23-2 (5-(Dimethylamino)-2-methylphenylboronic acid)

• Product Name: 5-(Dimethylamino)-2-methylphenylboronic acid
• CAS No: 1106692-23-2
• MF: C₉H₁₄BNO₂
• MW: 179.023962497711
• MDL: MFCD06801743
• CID: 5074028
• Update Time: 2026-03-01

5-(Dimethylamino)-2-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-(dimethylamino)-2-methylphenylboronic acid
• (5-(Dimethylamino)-2-methylphenyl)boronic acid
• [5-(dimethylamino)-2-methylphenyl]boronic acid
• AB30226
• 5-(Dimethylamino)-2-methylphenylboronic acid

• MDL： MFCD06801743
• Inchi： 1S/C9H14BNO2/c1-7-4-5-8(11(2)3)6-9(7)10(12)13/h4-6,12-13H,1-3H3
• InChI Key： AJBBUAFACTUWSI-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C=CC=1C)N(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Topological Polar Surface Area: 43.7

Additional information on 5-(Dimethylamino)-2-methylphenylboronic acid

Comprehensive Overview of 5-(Dimethylamino)-2-methylphenylboronic acid (CAS No. 1106692-23-2)

5-(Dimethylamino)-2-methylphenylboronic acid (CAS No. 1106692-23-2) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic chemistry. Its unique structure, featuring a dimethylamino group and a methyl substituent, enhances its reactivity and selectivity in forming carbon-carbon bonds, making it invaluable for constructing complex molecular architectures.

The growing demand for 5-(Dimethylamino)-2-methylphenylboronic acid is driven by its applications in drug discovery, particularly in the development of small-molecule inhibitors and bioconjugates. Researchers frequently search for "boronic acid catalysts" or "arylboronic acid applications" to explore its role in targeted drug delivery and protease inhibition. Recent studies highlight its potential in cancer therapeutics, where boronic acid derivatives are investigated for their ability to bind selectively to tumor-associated biomarkers.

In material science, CAS No. 1106692-23-2 is employed to design functionalized polymers and luminescent materials. Its electron-rich aromatic system and boron-centered Lewis acidity enable the creation of advanced sensors for detecting anions or small molecules. Queries like "boronic acid sensors" or "smart materials" reflect the compound's relevance in developing environmental monitoring tools and bioimaging probes.

From a synthetic perspective, 5-(Dimethylamino)-2-methylphenylboronic acid offers advantages such as mild reaction conditions and high yields. Its stability under aerobic conditions makes it a preferred choice for green chemistry initiatives, aligning with trends toward sustainable synthesis. Frequently asked questions include "How to purify boronic acids?" or "Suzuki coupling optimization," underscoring the need for practical protocols in handling this reagent.

Quality control of CAS No. 1106692-23-2 involves rigorous HPLC and NMR analysis to ensure purity, as impurities can significantly impact coupling efficiency. The compound’s storage conditions (typically under inert atmosphere) and solubility profiles (e.g., in THF or DMSO) are critical considerations for end-users. Searches for "boronic acid stability" or "handling air-sensitive reagents" highlight these practical concerns.

In summary, 5-(Dimethylamino)-2-methylphenylboronic acid (CAS No. 1106692-23-2) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its versatility and compatibility with transition-metal catalysis ensure its continued prominence in research and industrial applications. As interest grows in precision synthesis and molecular engineering, this compound remains a key player in innovation.